Dicyclohexylphenylphosphine

• IUPAC Name: dicyclohexyl(phenyl)phosphane
• InChI: InChI=1S/C18H27P/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1,4-5,10-11,17-18H,2-3,6-9,12-15H2
• InChI Key: VPLLTGLLUHLIHA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)P(C2CCCCC2)C3=CC=CC=C3
• Molecular Formula: C18H27P
• DSSTOX Substance ID: DTXSID0073372
• Molecular Weight: 274.4 g/mol
• CAS RN: 6476-37-5

Description

Dicyclohexylphenylphosphine is a phosphine ligand that is often used in coordination chemistry and catalysis. It is characterized by its bulky and electron-rich nature, which can influence the reactivity and selectivity of metal catalysts. The presence of the dicyclohexyl groups imparts steric bulk, while the phenyl group can contribute to the electronic properties of the ligand.

Synthesis Analysis

The synthesis of this compound-related ligands can be achieved through various methods. For instance, functionalized dicyclohexylphosphinobiphenyl ligands are prepared by reacting arylmagnesium halides with benzyne, followed by the addition of chlorodialkylphosphine . This method is noted for its simplicity and cost-effectiveness, allowing for the production of a variety of ligands without the need for chromatographic purification.

Molecular Structure Analysis

The molecular structure of this compound and its derivatives can be complex, with the potential for multiple stereocenters and diastereomers. For example, the molecular structure of a cyclohexylmethylphenylphosphine palladium complex has been determined by X-ray crystallography, revealing the presence of diastereomeric pairs of enantiomers . The structural analysis of these compounds is crucial for understanding their reactivity and applications in asymmetric catalysis.

Chemical Reactions Analysis

This compound and its derivatives are versatile ligands in various chemical reactions. They have been used in palladium-catalyzed amination of aryl chlorides , Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions , and in the synthesis of cyclohexenes through phosphine-catalyzed [4 + 2] annulations . These reactions demonstrate the ligand's ability to facilitate bond formation between diverse substrates with high efficiency and selectivity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound ligands are influenced by their bulky and electron-rich nature. These ligands are typically air and moisture stable, which is advantageous for practical applications in catalysis . Their steric bulk can affect the coordination environment of the metal center, thereby influencing the outcome of catalytic reactions. The electron-donating properties of the phosphine can also modulate the electronic characteristics of the metal center, affecting its reactivity.

Scientific Research Applications

1. Catalysis in Organic Synthesis

Dicyclohexylphenylphosphine has significant applications in catalysis, particularly in organic synthesis. For instance, it's used in the Sonogashira cross-coupling reactions, a key process in synthesizing complex organic compounds. In one study, a water-soluble Pd complex of dicyclohexylphosphine was employed for efficient copper-free Sonogashira cross-couplings in a sustainable manner (Fleckenstein & Plenio, 2008).

2. Medicinal Chemistry

In medicinal chemistry, this compound-based compounds have potential in treating various diseases. Gold(I/III)-based complexes with phosphine ligands, including this compound, show promise in anti-cancer, anti-bacterial, anti-parasitic, and anti-viral activities (Dominelli, Correia, & Kühn, 2018).

3. Material Science

In material science, organophosphorus compounds like this compound are utilized in electronic devices. These compounds have applications in organic light-emitting diodes (OLEDs), organic photovoltaic cells, and other advanced electronic systems (Joly, Bouit, & Hissler, 2016).

4. Ligand in Metal Complexes

This compound serves as a ligand in various metal complexes, contributing to their stability and reactivity. This has implications in catalysis and the synthesis of new materials. For example, it forms complexes with rhodium, which are useful in hydrogenation processes (Brown et al., 1981).

5. Advanced Chemical Synthesis

Its use in advanced chemical synthesis techniques, such as the Suzuki and Heck reactions, is notable. These reactions are crucial in forming carbon-carbon bonds, a fundamental process in organic chemistry (Acemoglu & Williams, 2001).

Safety and Hazards

Dicyclohexylphenylphosphine is harmful if swallowed and causes skin and eye irritation. It is recommended to avoid all personal contact, including inhalation, and to use protective clothing when there is a risk of exposure. It should be used in a well-ventilated area.

Mechanism of Action

Target of Action

Dicyclohexylphenylphosphine is a phosphine ligand . Ligands are ions or molecules that bind to a central metal atom to form a coordination complex. The primary target of this compound is therefore the metal atom in these complexes.

Mode of Action

As a phosphine ligand, this compound binds to the metal atom in a coordination complex through its phosphorus atom . This binding can alter the electronic structure of the metal atom, influencing its reactivity and catalytic properties.

Biochemical Pathways

This compound is often used in various types of coupling reactions, including Buchwald-Hartwig, Heck, Hiyama, Negishi, Sonogashira, Stille, and Suzuki-Miyaura Couplings . These reactions are crucial in the synthesis of complex organic compounds, including pharmaceuticals and polymers.

Result of Action

The binding of this compound to a metal atom can significantly influence the outcome of a chemical reaction. By altering the electronic structure of the metal atom, it can enhance the atom’s ability to catalyze certain reactions, leading to the efficient formation of desired products .

Action Environment

The action of this compound can be influenced by various environmental factors. For example, the nature of the solvent can affect its solubility and therefore its availability to participate in reactions. Additionally, factors such as temperature and pH can influence the stability of the coordination complex and the rate of the reaction .